Cas no 436095-29-3 (2-(4-methylpiperazin-1-yl)sulfonylaniline)

• Product Name: 2-(4-methylpiperazin-1-yl)sulfonylaniline
• CAS No: 436095-29-3
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 332302
• PubChem ID: 1132815
• Update Time: 2025-09-18

2-(4-methylpiperazin-1-yl)sulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 2-((4-Methylpiperazin-1-yl)sulfonyl)aniline
• 2-(4-methylpiperazin-1-yl)sulfonylaniline
• 2-(4-Methyl-piperazine-1-sulfonyl)-phenylamine
• Benzenamine,2-[(4-methyl-1-piperazinyl)sulfonyl]-
• 2-(3',4'-DIBENZYLOXY-PHENYL)MORPHOLIN-5-ONE
• 2-amino-(N-methylpiperazinyl)phenylsulphonamide
• 2-[(4-methylpiperazin-1-yl)sulfonyl]aniline
• 436095-29-3
• SCANDIUM(III)2,4-PENTANEDIONATE
• 1-(2-aminophenylsulfonyl)-4-methylpiperazine
• EN300-1663739
• DTXSID40360615
• SR-01000329847
• 2-(4-methyl-piperazine-1-sulfonyl)phenylamine
• 2-(4-methylpiperazin-1-ylsulfonyl)aniline
• SR-01000329847-1
• AKOS000149505
• 2-(4-methylpiperazine-1-sulfonyl)phenylamine
• CS-0236005
• WAOGTUXWDPGYDB-UHFFFAOYSA-N
• SCHEMBL2061476

• MDL： MFCD04035361
• Inchi： 1S/C11H17N3O2S/c1-13-6-8-14(9-7-13)17(15,16)11-5-3-2-4-10(11)12/h2-5H,6-9,12H2,1H3
• InChI Key： WAOGTUXWDPGYDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 255.10400
• Monoisotopic Mass: 256.111973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• Surface Charge: 0
• XLogP3: 0.8

Experimental Properties

• Boiling Point: 419.2°Cat760mmHg
• Flash Point: 207.4°C
• PSA: 75.02000
• LogP: 1.74270

2-(4-methylpiperazin-1-yl)sulfonylaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT